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Compound of Interest

Compound Name:
(1,4-Dimethylpiperazin-2-

yl)methanol

Cat. No.: B083711 Get Quote

An In-Depth Technical Guide to (1,4-Dimethylpiperazin-2-yl)methanol

This technical guide provides comprehensive information on the molecular properties of (1,4-
Dimethylpiperazin-2-yl)methanol, a key organic intermediate. It is intended for researchers,

scientists, and professionals in the field of drug development and fine chemical synthesis who

require detailed data on this compound.

Molecular and Physical Properties
(1,4-Dimethylpiperazin-2-yl)methanol, identified by the CAS Number 14675-44-6, is a

substituted piperazine derivative featuring two methyl groups on the nitrogen atoms and a

hydroxymethyl group at the 2-position of the piperazine ring. Its unique structure makes it a

valuable building block in the synthesis of more complex molecules, particularly in the

development of novel pharmaceutical compounds.[1]

Quantitative Data Summary
The fundamental molecular and physical properties of (1,4-Dimethylpiperazin-2-yl)methanol
are summarized in the table below for easy reference.
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Property Value Reference(s)

Molecular Formula C₇H₁₆N₂O [2]

Molecular Weight 144.218 g/mol [2]

CAS Number 14675-44-6 [2]

Appearance Yellow Liquid [1]

Boiling Point 195.6°C [1]

Density 0.98 g/cm³ [1]

Flash Point 70.3°C [1]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of (1,4-Dimethylpiperazin-2-
yl)methanol are not readily available in peer-reviewed literature, a plausible and logical

synthetic route can be constructed based on well-established organic chemistry

transformations. The proposed pathway involves a two-step process starting from a suitable

piperazine-2-carboxylate derivative.

Proposed Synthetic Pathway
A logical approach to the synthesis of (1,4-Dimethylpiperazin-2-yl)methanol involves the N-

methylation of a piperazine-2-carboxylate ester, followed by the reduction of the ester to the

corresponding primary alcohol.
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Step 1: N-Methylation

Step 2: Ester Reduction

Ethyl Piperazine-2-carboxylate

Ethyl 1,4-dimethylpiperazine-2-carboxylate

Reagents

Formaldehyde, Formic Acid
(Eschweiler-Clarke Reaction)

Ethyl 1,4-dimethylpiperazine-2-carboxylate

(1,4-Dimethylpiperazin-2-yl)methanol

Reduction

Lithium Aluminium Hydride (LiAlH4)
in THF, followed by water quench

Click to download full resolution via product page

Caption: Proposed two-step synthesis of (1,4-Dimethylpiperazin-2-yl)methanol.

Detailed Methodologies
The following are generalized experimental protocols for the key transformations in the

proposed synthetic route.

Step 1: Synthesis of Ethyl 1,4-dimethylpiperazine-2-carboxylate via Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is a well-established method for the methylation of primary and

secondary amines using an excess of formic acid and formaldehyde.

Reaction: To a solution of ethyl piperazine-2-carboxylate, formic acid and formaldehyde are

added. The reaction mixture is then heated to drive the reaction to completion.
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Procedure: Ethyl piperazine-2-carboxylate is dissolved in a suitable solvent. Formic acid and

an aqueous solution of formaldehyde are added sequentially. The mixture is heated under

reflux until the reaction is complete, as monitored by an appropriate analytical technique

such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature and made

basic by the addition of a suitable base, such as sodium hydroxide solution. The aqueous

layer is then extracted with an organic solvent (e.g., dichloromethane or ethyl acetate). The

combined organic layers are washed with brine, dried over an anhydrous salt (e.g., sodium

sulfate), filtered, and concentrated under reduced pressure to yield the crude product, which

can be purified by distillation or column chromatography.

Step 2: Synthesis of (1,4-Dimethylpiperazin-2-yl)methanol via Ester Reduction

The reduction of the ester functional group to a primary alcohol can be achieved using a strong

reducing agent like lithium aluminium hydride (LiAlH₄).

Reaction: The ethyl ester of 1,4-dimethylpiperazine-2-carboxylate is reduced to the

corresponding primary alcohol using LiAlH₄.

Procedure: To a solution of lithium aluminium hydride in an anhydrous ether solvent, such as

tetrahydrofuran (THF), under an inert atmosphere (e.g., nitrogen or argon), a solution of ethyl

1,4-dimethylpiperazine-2-carboxylate in the same solvent is added dropwise at a reduced

temperature (e.g., 0 °C). After the addition is complete, the reaction mixture is allowed to

warm to room temperature and stirred until the reaction is complete.

Work-up: The reaction is carefully quenched by the sequential addition of water, followed by

a sodium hydroxide solution, and then more water. The resulting precipitate is filtered off,

and the filtrate is dried and concentrated under reduced pressure to afford the final product,

(1,4-Dimethylpiperazin-2-yl)methanol. Further purification can be achieved through

distillation or column chromatography if necessary.

Logical Relationships in Synthesis
The synthesis of (1,4-Dimethylpiperazin-2-yl)methanol is a sequential process where the

successful completion of each step is crucial for the overall outcome. The logical flow of this

process is depicted in the diagram below.
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Starting Material:
Ethyl Piperazine-2-carboxylate

Step 1: N-Methylation
(Eschweiler-Clarke Reaction)

Intermediate:
Ethyl 1,4-dimethylpiperazine-2-carboxylate

Step 2: Ester Reduction
(e.g., with LiAlH4)

Final Product:
(1,4-Dimethylpiperazin-2-yl)methanol

Purification
(Distillation or Chromatography)

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of (1,4-Dimethylpiperazin-2-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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